Cas no 70201-49-9 (3-Bromo-5-methoxy-4-methylpyridine)

• Product Name: 3-Bromo-5-methoxy-4-methylpyridine
• CAS No: 70201-49-9
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD18257495
• CID: 835935
• PubChem ID: 57363789
• Update Time: 2025-10-05

3-Bromo-5-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methoxy-4-methylpyridine
• 3-Bromo-5-methoxy-4-methyl-pyridine
• AKOS015994834
• AU-004/43508366
• HOJSFKYTLBAFCV-UHFFFAOYSA-N
• MFCD18257495
• CS1899
• CS-0195187
• SCHEMBL3256483
• 3-Bromo-5-methoxy4-methylpridine
• 3-Bromo-5-methoxy-4-methylpridine
• AS-46560
• VCA20149
• 70201-49-9
• SY102908
• DTXSID60724417
• DB-366236
• STL556549
• BBL102743

• MDL： MFCD18257495
• Inchi： 1S/C7H8BrNO/c1-5-6(8)3-9-4-7(5)10-2/h3-4H,1-2H3
• InChI Key： HOJSFKYTLBAFCV-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C)OC

Computed Properties

• Exact Mass: 200.97893g/mol
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Bromo-5-methoxy-4-methylpyridine

Introduction to 3-Bromo-5-methoxy-4-methylpyridine (CAS No. 70201-49-9)

3-Bromo-5-methoxy-4-methylpyridine, identified by the Chemical Abstracts Service (CAS) number 70201-49-9, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the pyridine class, a heterocyclic aromatic compound characterized by a nitrogen atom embedded within its six-membered ring structure. The presence of bromine and methoxy substituents on the pyridine ring enhances its reactivity, making it a valuable building block for the synthesis of more complex molecules.

The 3-bromo-5-methoxy-4-methylpyridine structure is particularly noteworthy due to its versatility in chemical transformations. The bromine atom at the 3-position allows for nucleophilic substitution reactions, while the methoxy group at the 5-position and the methyl group at the 4-position provide additional sites for functionalization. These features make it an attractive candidate for constructing biologically active compounds, including potential drug candidates and fine chemicals.

In recent years, there has been growing interest in 3-bromo-5-methoxy-4-methylpyridine due to its applications in medicinal chemistry. Researchers have leveraged its structural framework to develop novel molecules with therapeutic potential. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The pyridine core is a common motif in many bioactive molecules, and modifications to this core can significantly alter biological activity.

One of the most compelling aspects of 3-bromo-5-methoxy-4-methylpyridine is its role in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing carbon-carbon bonds, which are essential for creating complex molecular architectures. The bromine substituent at the 3-position facilitates these reactions, allowing for the introduction of aryl or vinyl groups at other positions on the pyridine ring. This capability has been exploited in the synthesis of diverse pharmacophores, including those targeting central nervous system disorders and infectious diseases.

Moreover, 3-bromo-5-methoxy-4-methylpyridine has found applications in materials science, particularly in the development of organic electronic materials. Pyridine-based compounds are known for their electron-withdrawing properties, which can enhance charge transport in organic semiconductors. Researchers have incorporated derivatives of this compound into organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs), demonstrating improved performance compared to traditional materials.

The synthesis of 3-bromo-5-methoxy-4-methylpyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Common synthetic routes include bromination followed by methylation and demethylation steps to achieve the desired substitution pattern. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields.

In academic research, 3-bromo-5-methoxy-4-methylpyridine has been used as a scaffold for exploring new chemical reactions and transformations. For example, studies have focused on developing novel catalytic systems that can functionalize pyridine rings under mild conditions. These efforts not only expand the synthetic toolbox but also provide insights into reaction mechanisms, which are critical for optimizing industrial processes.

The pharmaceutical industry has also embraced 3-bromo-5-methoxy-4-methylpyridine as a key intermediate in drug discovery programs. Its structural features allow for rapid diversification of molecular libraries through combinatorial chemistry approaches. High-throughput screening (HTS) campaigns have been conducted using libraries derived from this compound to identify hits with desired biological activity. Several preclinical candidates have emerged from these efforts, highlighting its importance in modern drug development.

As our understanding of biological systems continues to evolve, so does the demand for sophisticated chemical tools like 3-bromo-5-methoxy-4-methylpyridine. Emerging fields such as precision medicine and targeted therapy rely heavily on tailored molecular entities, making intermediates like this compound indispensable. Future research may explore new applications in areas such as bioconjugation and polymer chemistry, further expanding its utility.

In conclusion,3-Bromo-5-methoxy-4-methylpyridine (CAS No. 70201-49-9) is a versatile and highly valuable compound with broad applications across multiple scientific disciplines. Its unique structural features make it an excellent candidate for synthetic chemistry, pharmaceutical development, and materials science. As research progresses，this compound will undoubtedly continue to play a pivotal role in advancing scientific knowledge and technological innovation.